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hydrochloride
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Get Quote

Executive Summary

Ethoxy(propyl)amine hydrochloride (CAS: 6291-85-6 for free base; HCI salt is the stabilized
form) represents a critical C3-ether amine building block. Unlike simple alkyl amines, the

inclusion of the ether oxygen at the

-position relative to the amine introduces unique physiochemical properties—specifically
enhanced hydrophilicity and altered hydrogen-bond acceptor capabilities—without sacrificing
the nucleophilic reactivity of the primary amine.

This guide outlines the compound's utility in three high-value research domains: Linker
Chemistry (PROTACs/ADCs), Polymer Functionalization, and Surface Chemistry. It provides
field-tested protocols for handling the hydrochloride salt, ensuring reproducible experimental
outcomes.
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Chemical Identity & Physiochemical Profile[1][2][3]
[4][5]

The hydrochloride salt is the preferred storage form due to the volatility and oxidative
susceptibility of the free amine. Researchers must understand the equilibrium dynamics to
utilize it effectively in synthesis.

Property Specification

IUPAC Name 3-Ethoxypropan-1-amine hydrochloride

Chemical Formula

Molecular Weight 139.62 g/mol (Salt) / 103.16 g/mol (Free Base)
B High (Water, Methanol, DMSO); Low (DCM,
Solubility
Hexanes)
pKa (Conjugate Acid) ~10.0-10.2 (Typical for primary alkyl amines)

) ) Primary Amine (Nucleophile), Ether (H-bond
Key Functionality A ton)
cceptor

Structural Reactivity Logic

The structure consists of a primary amine separated from an ethoxy group by a propyl chain.

» The Propyl Spacer: Provides optimal flexibility (n=3) preventing steric clash during
conjugation, while avoiding the instability associated with hemiaminal ethers (n=1).

e The Ether Oxygen: Increases water solubility compared to n-pentylamine. This is critical in
drug design to lower logP values of hydrophobic pharmacophores.
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Enhanced Aqueous
Solubility (Ether Effect)

. Amide/Ester
In-situ Neutralization Nucleophilic Attack
HCI Salt Form (DIPEA/TEA) Free Base Form
(Storage Stable) (Reactive Nucleophile) ___S_tructural Property
———————————— -»-

Figure 1: Reactivity & Activation Workflow of Ethoxy(propyl)amine HCI]

Click to download full resolution via product page

Figure 1: The activation workflow requires in-situ neutralization to liberate the reactive
nucleophile.

Applications in Medicinal Chemistry

Linker Design in Targeted Protein Degradation
(PROTACS)

In PROTAC design, the linker length and composition are determinants of degradation
efficiency. Ethoxy(propyl)amine serves as a "short-chain” PEG mimetic.

o Mechanism: The ether oxygen acts as a weak Lewis base, disrupting the hydrophobic
collapse of the linker chain often seen with pure alkyl chains.

o Application: It is used to conjugate E3 ligase ligands (e.g., Thalidomide derivatives) to a
target protein ligand.

o Advantage: The 3-carbon spacing is often the "Goldilocks" length for avoiding steric
hindrance without introducing excessive entropic penalties.

Fragment-Based Drug Discovery (Hsp70 Modulation)

Research indicates the utility of 3-ethoxypropylamine moieties in modulating Heat Shock
Protein 70 (Hsp70). The amine acts as a polar handle that can form salt bridges with
aspartate/glutamate residues in the ATPase domain, while the ethoxy tail probes adjacent
hydrophobic pockets.
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Applications in Material Science
Polymer Synthesis: Oxetane Ring Opening

Ethoxy(propyl)amine is utilized to initiate the ring-opening of oxetane-based oligomers.

o Causality: The high nucleophilicity of the primary amine attacks the strained oxetane ring.

o Result: This terminates the polymer chain with a hydrophilic ethoxy tail, modifying the
surface energy and viscosity of the resulting oligomer [1].

Surface Functionalization (Nanoparticles)

The compound is an excellent capping agent for metal oxide nanopatrticles (e.g.,

).

» Protocol Logic: The amine binds to the metal surface (coordination), while the ethoxy tail
extends into the solvent shell, providing steric stabilization and preventing aggregation in
polar solvents.

Experimental Protocols (Self-Validating Systems)
Protocol A: Amide Coupling (General Linker Synthesis)

Use this protocol to conjugate Ethoxy(propyl)amine HCI to a Carboxylic Acid-containing
scaffold.

Reagents:

Carboxylic Acid Substrate (1.0 eq)

Ethoxy(propyl)amine Hydrochloride (1.2 eq)

HATU (1.2 eq) or EDC/NHS

DIPEA (N,N-Diisopropylethylamine) (3.0 eq) [CRITICAL]

Solvent: DMF or DCM (Anhydrous)
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Step-by-Step Methodology:

 Activation: Dissolve the Carboxylic Acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF under
Nitrogen. Stir for 5 minutes.

o Check: Solution should remain clear. Cloudiness implies moisture contamination.
o Base Addition (The "Unlock™): Add DIPEA (1.0 eq) to the activated acid mixture.

o Amine Preparation: In a separate vial, dissolve Ethoxy(propyl)amine Hydrochloride (1.2
eq) in minimal DMF. Add DIPEA (2.0 eq) to this vial.

o Why? You need 1 eq of base to neutralize the HCI salt and 1 eq to act as the proton
scavenger during coupling. Failure to pre-neutralize the salt often leads to stalled
reactions.

e Coupling: Dropwise add the Amine/Base mixture to the Activated Acid. Stir at Room
Temperature for 2—4 hours.

o Validation (LCMS): Aliquot 5 pL into MeOH. Check for the mass of Product

o Success Criteria: Disappearance of Acid peak; appearance of Product peak.
o Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), then sat.

and Brine.
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Figure 2: Amide Coupling Decision Tree for HCI Salts
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Figure 2: Decision tree ensuring successful conjugation of the hydrochloride salt.
Safety & Stability

» Handling: The hydrochloride salt is hygroscopic. Store in a desiccator.

+ Hazards: Upon neutralization, the free amine is corrosive and can cause severe skin burns
(GHSO05). Handle in a fume hood.

» Incompatibility: Avoid strong oxidizing agents. The ether linkage is generally stable to basic
and mild acidic conditions but can cleave under strong Lewis Acid conditions (e.g.,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 3-Ethoxypropylamine 99 6291-85-6 [sigmaaldrich.com]

o To cite this document: BenchChem. [Advanced Research Utility of Ethoxy(propyl)amine
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8148744/docs#advanced-research-utility-of-ethoxy-
propyl-amine-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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